Cas no 924645-41-0 (1-Piperazineethanamine, a,a-dimethyl-4-(2-pyrimidinyl)-)

• Product Name: 1-Piperazineethanamine, a,a-dimethyl-4-(2-pyrimidinyl)-
• CAS No: 924645-41-0
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 831686
• PubChem ID: 61266650
• Update Time: 2025-04-19

1-Piperazineethanamine, a,a-dimethyl-4-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine, a,a-dimethyl-4-(2-pyrimidinyl)-
• 2-Methyl-1-[4-(2-pyrimidinyl)-1-piperazinyl]-2-propanamine
• 2-METHYL-1-[4-(PYRIMIDIN-2-YL)PIPERAZIN-1-YL]PROPAN-2-AMINE
• 924645-41-0
• 1-Piperazineethanamine,a,a-dimethyl-4-(2-pyrimidinyl)-
• SCHEMBL4500809
• AKOS010518109

• Inchi： 1S/C12H21N5/c1-12(2,13)10-16-6-8-17(9-7-16)11-14-4-3-5-15-11/h3-5H,6-10,13H2,1-2H3
• InChI Key： WMWALLXBQOYCII-UHFFFAOYSA-N
• SMILES： N1(CCN(C2N=CC=CN=2)CC1)CC(C)(C)N

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.3Ų